Cas no 6324-19-2 ( )

• Product Name: &nbsp
• CAS No: 6324-19-2
• MF: C₁₃H₁₄O₂
• MW: 202.249063968658
• CID: 959441
• PubChem ID: 232071
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-(2,3,4,6-tetramethylphenyl)prop-2-ynoic acid
• (2,3,4,6-tetramethyl-phenyl)-propiolic acid
• (2,3,4,6-Tetramethyl-phenyl)-propiolsaeure
• AC1L5N35
• AC1Q5REB
• AG-J-38522
• AR-1E5985
• CTK5B8266
• NSC29110
• DTXSID60283014
• NSC-29110
• NSC 29110
• 6324-19-2
•  

• Inchi： 1S/C13H14O2/c1-8-7-9(2)12(5-6-13(14)15)11(4)10(8)3/h7H,1-4H3,(H,14,15)
• InChI Key： YTIHUUBKLCHORS-UHFFFAOYSA-N
• SMILES： OC(C#CC1=C(C)C=C(C)C(C)=C1C)=O

Computed Properties

• Exact Mass: 202.09942
• Monoisotopic Mass: 202.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.11
• Boiling Point: 372.2°C at 760 mmHg
• Flash Point: 193.1°C
• Refractive Index: 1.562
• PSA: 37.3
• LogP: 2.35630